Cas no 150307-84-9 (5(4H)-Isoxazolone,4-(1-hydroxyethylidene)-3-propyl-)

• Product Name: 5(4H)-Isoxazolone,4-(1-hydroxyethylidene)-3-propyl-
• CAS No: 150307-84-9
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 99926
• PubChem ID: 14955906
• Update Time: 2025-04-18

5(4H)-Isoxazolone,4-(1-hydroxyethylidene)-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Isoxazolone,4-(1-hydroxyethylidene)-3-propyl-
• 5(4H)-Isoxazolone, 4-(1-hydroxyethylidene)-3-propyl- (9CI)
• 4-ACETYL-3-PROPYL-2H-1,2-OXAZOL-5-ONE
• 150307-84-9
• 4-(1-Hydroxyethylidene)-3-propylisoxazol-5(4H)-one

• Inchi： 1S/C8H11NO3/c1-3-4-6-7(5(2)10)8(11)12-9-6/h9H,3-4H2,1-2H3
• InChI Key： BYDYHGRLZYYOEO-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)=O)=C(CCC)N1)=O

Computed Properties

• Exact Mass: 169.07393
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 58.89